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Compound of Interest

Compound Name: Cy3B NHS Ester

Cat. No.: B12384938

For researchers, scientists, and professionals in drug development, the use of fluorescent dyes
like Cy3B N-hydroxysuccinimide (NHS) Ester is integral to advancements in biological imaging
and labeling. Understanding the safety profile and handling requirements of this reagent is
paramount to ensure laboratory safety and experimental integrity. This technical guide provides
a comprehensive overview of the safety data for Cy3B NHS Ester, compiled from various
sources.

Chemical and Physical Properties

Cy3B NHS Ester is a reactive fluorescent dye used for labeling biomolecules containing
primary amines, such as proteins and amine-modified oligonucleotides.[1][2][3] It is an
improved version of the Cy3 dye, offering greater fluorescence quantum yield and
photostability.[2][3][4]

The physical and chemical properties of Cy3B NHS Ester can vary slightly between suppliers.
The following table summarizes the available data:
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Property Value Source(s)

Molecular Formula C35H35N308S BroadPharm[4]

Molecular Weight 657.7 g/mol BroadPharm[4]

657.21 g/mol Vector Labs[2]

CAS Number 228272-52-4 MedchemExpress,
BroadPharm[1][4]

Purity 97.75% MedchemExpress|[1]

Appearance Solid Thermo Fisher Scientific[5]

Solubility Water, DMSO, DMF Vector Labs, GoldBio[2][6]

Spectral Characteristics

The fluorescence properties of Cy3B NHS Ester are crucial for its application in imaging and

detection.

Spectral Property Wavelength (nm) Source(s)
Excitation Maximum 566 nm BroadPharm[4]
560 nm Vector Labs[2]

Emission Maximum 578 nm BroadPharm[4]
571 nm Vector Labs[2]

Extinction Coefficient 137,000 cm—iM—1 BroadPharm[4]
120,000 cm—iM~1? Vector Labs[2]

Fluorescence Quantum Yield 0.92 BroadPharm[4]

Storage and Handling

Proper storage and handling are essential to maintain the chemical integrity of Cy3B NHS

Ester and ensure user safety.
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Condition

Recommendation

Source(s)

BroadPharm, Vector Labs,

Storage Temperature -20°C )
GoldBio[2][4][6]
2-8°C (refrigerated) in the dark  Sigma-Aldrich[7]
-80°C for 6 months; -20°C for 1
Stock Solution Storage month (sealed, away from MedchemExpress[1]

moisture and light)

Reconstituted material may be
stored for up to 2 weeks at
-20°C in aliquots to avoid

repeat freeze-thaw cycles.

Sigma-Aldrich[7]

Shipping Conditions

Ambient temperature

BroadPharm, Vector Labs[2][4]

Handling Precautions

Avoid inhalation, contact with
eyes and skin. Avoid dust and
aerosol formation. Use in a
well-ventilated area.[8] Ensure
access to a safety shower and

eye wash station.[8]

MedChemExpress|[8]

Safety Information and Hazard Communication

The safety information for cyanine dyes can be inconsistent across different suppliers and for

closely related compounds. While one source classifies Cy3 NHS Ester as not a hazardous

substance, another provides specific hazard warnings for CY®3B NHS Ester.[7][8] It is prudent

to handle these compounds with care, adhering to the more stringent safety precautions.

GHS Hazard Classification

The following table summarizes the GHS classification for a product identified as CY®3B NHS

es by Sigma-Aldrich.
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Hazard Class Category
Acute toxicity, Oral 4
Acute toxicity, Inhalation 4
Acute toxicity, Dermal 4
Respiratory sensitization 1
Skin sensitization 1
Skin corrosion/irritation 2
Serious eye damage/eye irritation 2
Specific target organ toxicity, single exposure 3

Source: Sigma-Aldrich, Thermo Fisher Scientific[5][7]

Hazard and Precautionary Statements
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Code Statement Source(s)
H302 Harmful if swallowed Sigma-Aldrich[7]
H312 Harmful in contact with skin Sigma-Aldrich[7]
H315 Causes skin irritation Thermo Fisher Scientific
May cause an allergic skin ) )
H317 ) Sigma-Aldrich[7]
reaction
H319 Causes serious eye irritation Thermo Fisher Scientific
H332 Harmful if inhaled Sigma-Aldrich[7]
May cause allergy or asthma
H334 symptoms or breathing Sigma-Aldrich[7]
difficulties if inhaled
H335 May cause respiratory irritation ~ Thermo Fisher Scientific
Avoid breathing ) ) )
) Sigma-Aldrich, Thermo Fisher
P261 dust/fume/gas/mist/vapors/spr -
Scientific[7]
ay
Wear protective gloves/ ) ] ]
) ) Sigma-Aldrich, Thermo Fisher
P280 protective clothing/ eye -
) ) Scientific[7]
protection/ face protection
IF INHALED: Remove person , , _
) Sigma-Aldrich, Thermo Fisher
P304+P340 to fresh air and keep o
) Scientific[7]
comfortable for breathing
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if Thermo Fisher Scientific
present and easy to do.
Continue rinsing
If experiencing respiratory
P342+P311 symptoms: Call a POISON Sigma-Aldrich[7]

CENTER or doctor/physician
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Dispose of contents/ container
P501 to an approved waste disposal DC Chemicals[9]
plant

Experimental Workflow and Safety Procedures

The following diagrams illustrate key workflows and safety measures for working with Cy3B
NHS Ester.
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General Workflow for Handling Cy3B NHS Ester

Preparation

Reconstitute in
anhydrous DMF/DMSO

l

Aliquot for storage
(if necessary)

Labeling|Reaction

Mix Cy3B NHS Ester
with amine-containing sample
(e.g., protein)

:

Incubate at
appropriate pH and temperature

Purification

Purify labeled conjugate
(e.g., gel chromatography)

l

Store purified conjugate

Click to download full resolution via product page

General workflow for handling Cy3B NHS Ester.
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Safety and First Aid for Cy38 NHS Ester

Personal Protective Equipment Handling Procedures

Protective Gloves ‘ Eye Protection ‘

Lab Coat

Respirator (if dust) Use in a well-ventilated area ‘ Avoid contact with skin and eyes Avoid breathing dust

Skin Contact

[
’ Wash with plenty of water

ingestion:
Do NOT induce vomiting. Call a physician

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

. vectorlabs.com [vectorlabs.com]

. vectorlabs.com [vectorlabs.com]

. Cy3B NHS ester, 228272-52-4 | BroadPharm [broadpharm.com]
. WERCS Studio - Application Error [assets.thermofisher.com]

. goldbio.com [goldbio.com]

. CY®3B NHS es | Sigma-Aldrich [sigmaaldrich.com]

. file.medchemexpress.com [file.medchemexpress.com]

.
(o] [e0] ~ (o)) )] Y w N

. Cyanine3 NHS ester|MSDS [dcchemicals.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b12384938?utm_src=pdf-body-img
https://www.benchchem.com/product/b12384938?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cy3b-nhs-ester.html
https://vectorlabs.com/products/cy3b-nhs-ester/?print-products=pdf
https://vectorlabs.com/products/cy3b-nhs-ester/
https://broadpharm.com/product/BP-28886
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.goldbio.com/products/cy3-nhs-ester
https://www.sigmaaldrich.com/JP/ja/product/sigma/gepa63101
https://file.medchemexpress.com/batch_PDF/HY-112498/Cy3-NHS-ester-SDS-MedChemExpress.pdf
http://www.dcchemicals.com/msds/MSDS_DC33854.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [A Technical Guide to the Safe Handling of Cy3B NHS
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384938#cy3b-nhs-ester-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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